Cas no 676167-18-3 (1,3-Propanediamine,2-(2,4-dichlorophenoxy)-)

• Product Name: 1,3-Propanediamine,2-(2,4-dichlorophenoxy)-
• CAS No: 676167-18-3
• MF: C₉H₁₂Cl₂N₂O
• MW: 235.110380172729
• CID: 499732
• PubChem ID: 53442130
• Update Time: 2025-04-19

1,3-Propanediamine,2-(2,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,2-(2,4-dichlorophenoxy)-
• 2-(2,4-dichlorophenoxy)propane-1,3-diamine
• 2-(2,4-dichlorophenoxy)-1,3-propanediamine
• LogP
• 676167-18-3
• DTXSID50703014

• Inchi： 1S/C9H12Cl2N2O/c10-6-1-2-9(8(11)3-6)14-7(4-12)5-13/h1-3,7H,4-5,12-13H2
• InChI Key： LACCDOLGCZEDOU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(CN)CN)Cl

Computed Properties

• Exact Mass: 234.03286
• Monoisotopic Mass: 234.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.3A^2

Experimental Properties

• Density: 1.32
• Boiling Point: 377.5°C at 760 mmHg
• Flash Point: 182.1°C
• Refractive Index: 1.577
• PSA: 61.27